Cas no 80038-04-6 (Guanosine,2'-deoxy-8-[(1-oxido-4-quinolinyl)amino]- (9CI))
![Guanosine,2'-deoxy-8-[(1-oxido-4-quinolinyl)amino]- (9CI) structure](https://www.kuujia.com/scimg/cas/80038-04-6x500.png)
80038-04-6 structure
Product name:Guanosine,2'-deoxy-8-[(1-oxido-4-quinolinyl)amino]- (9CI)
Guanosine,2'-deoxy-8-[(1-oxido-4-quinolinyl)amino]- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Guanosine,2'-deoxy-8-[(1-oxido-4-quinolinyl)amino]- (9CI)
- LogP
- 2-amino-8-(4-amino-1-oxido-2H-quinolin-1-ium-1-yl)-9-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-purin-6-one
- N-(deoxyguanosin-C(8)-yl)-4-aminoquinoline 1-oxide
- SCHEMBL14809864
- DTXSID401000928
- 8-(4-Amino-1-oxo-1,2-dihydro-1lambda~5~-quinolin-1-yl)-9-(2-deoxypentofuranosyl)-2-imino-3,9-dihydro-2H-purin-6-ol
- 80038-04-6
-
- Inchi: InChI=1S/C19H21N7O5/c20-10-5-6-26(30,11-4-2-1-3-9(10)11)19-22-15-16(23-18(21)24-17(15)29)25(19)14-7-12(28)13(8-27)31-14/h1-5,12-14,27-28H,6-8,20H2,(H3,21,23,24,29)/t12-,13+,14+,26?/m0/s1
- InChI Key: FWZAPBUJXNZPES-LQHRCAOOSA-N
- SMILES: C1C=C(C2=CC=CC=C2[N+]1(C3=NC4=C(N3C5CC(C(O5)CO)O)N=C(NC4=O)N)[O-])N
Computed Properties
- Exact Mass: 427.16041680g/mol
- Monoisotopic Mass: 427.16041680g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 31
- Rotatable Bond Count: 3
- Complexity: 809
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Tautomer Count: 18
- Topological Polar Surface Area: 179Ų
- Surface Charge: 0
Guanosine,2'-deoxy-8-[(1-oxido-4-quinolinyl)amino]- (9CI) Related Literature
-
Liuyang Zhang,Xianqiao Wang Phys. Chem. Chem. Phys., 2014,16, 2981-2988
-
Qikai Li,Yanlin Song,Lei Jiang Soft Matter, 2010,6, 2470-2474
-
Na Zhang,Zhe Li,Can Zhu,Hongjian Peng,Yingping Zou RSC Adv., 2021,11, 13571-13578
-
Yanjun Zhu,Dan A. Smith,David E. Herbert,Sylvain Gatard,Oleg V. Ozerov Chem. Commun., 2012,48, 218-220
-
Wolfgang Schrader,Saroj K. Panda,Klaus J. Brockmann,Thorsten Benter Analyst, 2008,133, 867-869
80038-04-6 (Guanosine,2'-deoxy-8-[(1-oxido-4-quinolinyl)amino]- (9CI)) Related Products
- 1215476-15-5(N-(3-methoxyphenyl)-2-{[2-(piperidin-1-yl)-[1,3]thiazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamide)
- 1823865-72-0(2-(1-benzyl-4-piperidyl)-2-(3-fluorophenyl)acetonitrile)
- 1936712-09-2(5-Chloro-1H-pyrrolo[2,3-b]pyridine-3-carboxamide)
- 91469-95-3(2-amino-4-oxohexanoic acid)
- 2229328-67-8(1-(3,5-dimethoxy-4-methylphenyl)-4,4-difluorocyclohexan-1-amine)
- 1805918-91-5(4-Bromo-5-(difluoromethyl)-3-iodopyridine-2-sulfonamide)
- 2138270-10-5(6-Chloro-2-cyclobutyl-3-hydrazinylquinoline)
- 941685-26-3(2-[(4-chloropyrrolo[2,3-d]pyrimidin-7-yl)methoxy]ethyl-trimethyl-silane)
- 898656-76-3(N-4-(dimethylsulfamoyl)phenyl-2-(1H-1,2,4-triazol-1-yl)acetamide)
- 2228726-50-7(4-(2-aminopropan-2-yl)-N,N-dimethylbenzamide)
Recommended suppliers
Taizhou Jiayin Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent

Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk

Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent

Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
